Cas no 1354704-81-6 (1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride)
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride
- 1H-Pyrazole-3-sulfonyl chloride, 1-ethyl-5-methyl-
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- Inchi: 1S/C6H9ClN2O2S/c1-3-9-5(2)4-6(8-9)12(7,10)11/h4H,3H2,1-2H3
- InChI Key: MORVUACCUBOMIB-UHFFFAOYSA-N
- SMILES: N1(CC)C(C)=CC(S(Cl)(=O)=O)=N1
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-100mg |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 100mg |
¥2695 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-250mg |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 250mg |
¥4105 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-500mg |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 500mg |
¥5184 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-1g |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 1g |
¥7770 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-2g |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 2g |
¥8341 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-5g |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 5g |
¥18120 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627884-10g |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride |
1354704-81-6 | 98% | 10g |
¥24586 | 2023-04-15 |
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride
Introduction to 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride (CAS No. 1354704-81-6)
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride, with the CAS number 1354704-81-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The unique structural features of 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride make it an attractive candidate for the development of novel therapeutic agents.
The molecular formula of 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride is C8H10N2O2S, and its molecular weight is 202.24 g/mol. The compound is characterized by a pyrazole ring substituted with an ethyl group at the 1-position and a methyl group at the 5-position, with a sulfonyl chloride functional group attached to the 3-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity, making it a valuable building block in organic synthesis.
In recent years, there has been a growing interest in the use of pyrazole derivatives in medicinal chemistry due to their diverse biological activities. Pyrazoles have been shown to exhibit anti-inflammatory, antiviral, and anticancer properties, among others. The presence of the sulfonyl chloride group in 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride further enhances its reactivity, allowing for the formation of various derivatives through nucleophilic substitution reactions.
1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride has been utilized in the synthesis of several important pharmaceutical compounds. For instance, it has been employed as a key intermediate in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. Additionally, this compound has shown promise in the synthesis of novel antiviral agents targeting viral proteases, which are crucial for viral replication.
The synthetic versatility of 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride is further highlighted by its use in the preparation of agrochemicals. Sulfonyl chlorides are known for their ability to form stable amide bonds with amines, making them useful in the synthesis of herbicides and fungicides. The specific structure of 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride allows for the creation of compounds with enhanced biological activity and improved environmental stability.
In terms of physical properties, 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point is around 60°C, and it decomposes at higher temperatures. The compound should be stored in a cool, dry place away from strong bases and reducing agents to prevent degradation.
The safety profile of 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride is an important consideration for both laboratory use and industrial applications. As with many sulfonyl chlorides, it can be corrosive to skin and eyes and may release toxic fumes when heated or exposed to moisture. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be used in well-ventilated areas or under a fume hood to minimize exposure to vapors.
In conclusion, 1-Ethyl-5-methyl-1H-pyrazole-3-sulfonyl chloride (CAS No. 1354704-81-6) is a valuable compound with a wide range of applications in medicinal chemistry and agrochemical research. Its unique structural features and high reactivity make it an essential building block for the synthesis of novel pharmaceuticals and agrochemicals. Ongoing research continues to explore new uses for this compound, further solidifying its importance in modern chemical science.
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